2-(Piperidin-4-yl)phenol hydrochloride

• CAS: 1616370-88-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-(Piperidin-4-yl)phenol Hydrochloride: A Key Scaffold for Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-(Piperidin-4-yl)phenol hydrochloride (CAS No. 1616370-88-7), a heterocyclic compound of significant interest to researchers and professionals in drug development. The piperidine ring and the phenol group are both privileged structures in medicinal chemistry, known for their broad range of pharmacological activities. This document elucidates the core chemical identifiers, proposes a robust synthetic pathway, outlines standard analytical characterization protocols, and discusses the potential therapeutic applications of this molecular scaffold. By synthesizing established chemical principles with practical, field-proven insights, this guide serves as an essential resource for leveraging this compound in research and development pipelines.

Introduction: The Strategic Value of the Piperidine-Phenol Motif

The piperidine moiety is one of the most prevalent N-heterocycles in pharmaceuticals, integral to the structure of numerous approved drugs and clinical candidates.[1][2] Its saturated, six-membered ring allows for precise three-dimensional orientation of substituents, which is critical for optimizing interactions with biological targets.[3][4] When coupled with a phenol group—a well-known hydrogen bond donor and a key pharmacophore for various receptors and enzymes—the resulting 2-(Piperidin-4-yl)phenol scaffold presents a compelling starting point for library synthesis and lead optimization.

Derivatives of this structural class have been investigated for a wide array of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anti-cancer effects.[2][3][5] The specific linkage at the 2-position of the phenol ring offers a distinct spatial arrangement compared to its 3- or 4-substituted isomers, providing a unique vector for exploring chemical space and achieving target selectivity. This guide focuses on the hydrochloride salt, which enhances aqueous solubility and stability, making it ideal for experimental assays and formulation development.

Core Identifiers and Physicochemical Properties

Accurate identification is the foundation of all scientific research. The key identifiers and computed properties for 2-(Piperidin-4-yl)phenol hydrochloride are summarized below, providing a clear and unambiguous reference for procurement, handling, and analysis.

Identifier	Value	Source
CAS Number	1616370-88-7	[6]
Molecular Formula	C₁₁H₁₆ClNO	[6]
Molecular Weight	213.70 g/mol	[6]
IUPAC Name	2-(piperidin-4-yl)phenol;hydrochloride	[6]
SMILES	C1CNCCC1C2=CC=CC=C2O.Cl	[6]
InChIKey	FMENPZXRSKCMHC-UHFFFAOYSA-N	[6]
Parent Compound	2-(Piperidin-4-yl)phenol (CAS: 910605-43-5)	[7]
Parent MW	177.24 g/mol	[7]

Synthesis and Purification Protocol

While multiple synthetic routes can be envisioned, a robust and widely applicable method involves the strategic protection of the piperidine nitrogen, followed by a key carbon-carbon bond formation and subsequent deprotection. The following protocol describes a logical and field-proven approach starting from commercially available precursors.

Rationale for the Synthetic Strategy

The chosen strategy relies on a two-stage process. First, a Grignard reaction is employed to couple the protected piperidone core with a suitably functionalized aromatic ring. This is a classic and reliable method for creating aryl-heterocycle linkages. Second, the nitrogen is deprotected under acidic conditions, which concurrently facilitates the formation of the final hydrochloride salt. The use of a tert-butyloxycarbonyl (Boc) protecting group is standard practice, as it is stable under the basic conditions of the Grignard reaction yet is easily cleaved by acid.

Detailed Experimental Protocol

Stage 1: Synthesis of tert-butyl 4-(2-methoxyphenyl)-4-hydroxypiperidine-1-carboxylate

• Preparation of Grignard Reagent: In a flame-dried, three-neck flask under an inert argon atmosphere, add magnesium turnings (1.2 eq.). Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 2-bromoanisole (1.1 eq.) in anhydrous tetrahydrofuran (THF) via an addition funnel. Maintain a gentle reflux with a water bath to sustain the reaction. Stir until the magnesium is consumed.

• Addition to Piperidone: Cool the freshly prepared Grignard reagent to 0°C in an ice bath. In a separate flask, dissolve N-Boc-4-piperidone (1.0 eq.) in anhydrous THF.[8] Add this solution dropwise to the Grignard reagent.

• Reaction and Quenching: After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, cool the mixture to 0°C and carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extraction and Purification: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel to yield the tertiary alcohol intermediate.

Stage 2: Deprotection and Demethylation to 2-(Piperidin-4-yl)phenol hydrochloride

• Combined Deprotection/Demethylation: Dissolve the purified intermediate from Stage 1 in a solution of 48% hydrobromic acid (HBr). Reflux the mixture at 120°C for 12-18 hours. This step achieves both the cleavage of the Boc protecting group and the demethylation of the methoxy group to the phenol.

• Work-up and Salt Formation: Cool the reaction mixture to room temperature and concentrate under vacuum to remove the excess HBr. Dissolve the residue in a minimal amount of methanol and add diethyl ether until a precipitate forms.

• Isolation and Final Product: Filter the resulting solid, wash with cold diethyl ether, and dry under high vacuum. To ensure the final product is the hydrochloride salt, the solid can be dissolved in methanol and treated with a solution of HCl in isopropanol, followed by recrystallization. This yields 2-(Piperidin-4-yl)phenol hydrochloride as a solid.[9]

Analytical Characterization Workflow

A multi-technique approach is essential to confirm the identity, purity, and structure of the final compound. This self-validating system ensures the material meets the standards required for subsequent research.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Confirms the molecular structure by showing characteristic proton signals. Expected signals include aromatic protons on the phenol ring, the methine proton at the C4 position of the piperidine ring, and the methylene protons of the piperidine ring. The integration of these signals should correspond to the number of protons in the molecule.

• ¹³C NMR: Provides evidence of the carbon skeleton. Distinct signals for the aromatic carbons (including the carbon bearing the hydroxyl group) and the aliphatic carbons of the piperidine ring should be observed.

High-Performance Liquid Chromatography (HPLC)

• Purity Assessment: HPLC is the gold standard for determining the purity of a compound.[10] A reversed-phase C18 column with a gradient elution of water and acetonitrile (both containing 0.1% trifluoroacetic acid or formic acid) is a typical starting point. Purity is determined by the area percentage of the main peak detected by a UV detector (e.g., at 210 nm and 254 nm).[10][11]

Mass Spectrometry (MS)

• Molecular Weight Confirmation: Electrospray ionization mass spectrometry (ESI-MS) will confirm the molecular weight of the parent compound. The analysis should show a prominent ion corresponding to the [M+H]⁺ of the free base (2-(Piperidin-4-yl)phenol) at m/z 178.24.

The diagram below illustrates the logical flow from synthesis to final, validated product.

Caption: Workflow from synthesis to analytical validation.

Potential Applications in Drug Discovery

While specific biological data for 2-(Piperidin-4-yl)phenol hydrochloride is not widely published, its structural components point toward several high-potential research areas.

• Anti-Inflammatory Agents: Many compounds containing a piperidine core have demonstrated potent anti-inflammatory properties.[5] For instance, derivatives of 2-(piperidin-4-yl)-1H-benzo[d]imidazole have been shown to inhibit the production of nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α) in cellular assays.[5][12] This suggests that the title compound could serve as a valuable scaffold for developing novel inhibitors of inflammatory pathways, such as the NF-κB signaling cascade.[5]

• Soluble Epoxide Hydrolase (sEH) Inhibition: The pharmacological inhibition of sEH is a validated strategy for treating inflammatory and neuropathic pain.[13] Recently, 2-(piperidin-4-yl)acetamide derivatives have been reported as potent sEH inhibitors.[13] The 2-(Piperidin-4-yl)phenol scaffold could be functionalized to explore interactions with the sEH active site, potentially leading to new classes of analgesic and anti-inflammatory drugs.

• Central Nervous System (CNS) Targets: The piperidine ring is a common feature in drugs targeting the CNS. Its ability to be modified for optimal blood-brain barrier penetration makes it a versatile scaffold for developing agents for neurological and psychiatric disorders.

Conclusion

2-(Piperidin-4-yl)phenol hydrochloride represents a strategically valuable chemical entity for modern drug discovery. Its core identifiers are well-established, and its synthesis can be achieved through reliable and scalable chemical protocols. The true potential of this compound lies in its utility as a foundational scaffold. By applying the synthetic and analytical methodologies outlined in this guide, researchers can confidently produce high-purity material and leverage its privileged structural motifs to explore novel therapeutic agents across multiple disease areas, particularly in the fields of inflammation and pain management.

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An In-Depth Technical Guide to the Thermodynamic Solubility Profile of 2-(Piperidin-4-yl)phenol Hydrochloride in Organic Solvents

Abstract

The thermodynamic solubility of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing bioavailability, formulation design, and purification strategies. This technical guide provides a comprehensive examination of the thermodynamic solubility profile of 2-(Piperidin-4-yl)phenol hydrochloride (C₁₁H₁₆ClNO, M.W.: 213.70 g/mol )[1], a representative basic hydrochloride salt. We delve into the fundamental thermodynamic principles governing the dissolution process, present a robust experimental protocol for solubility determination using the gold-standard shake-flask method, and analyze the resulting data to extract critical thermodynamic parameters such as Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) of dissolution. The guide emphasizes the causal relationships between solvent properties, temperature, and solubility, offering field-proven insights for researchers, scientists, and drug development professionals to navigate the complexities of API salt behavior in organic media.

Introduction: The Critical Role of Solubility in Pharmaceutical Sciences

The journey of a drug candidate from discovery to a viable medicinal product is fraught with physicochemical challenges, with solubility being a primary hurdle.[2] For orally administered drugs, poor aqueous solubility can lead to low and erratic absorption, diminishing therapeutic efficacy.[3] Beyond bioavailability, solubility data is indispensable for the design of crystallization and purification processes, the selection of appropriate formulation vehicles, and ensuring the stability of the final drug product.[4]

2-(Piperidin-4-yl)phenol hydrochloride is an organic base salt. The selection of a salt form is a common strategy to enhance the aqueous solubility and dissolution rate of a parent compound.[5] However, the behavior of these salts in organic solvents—critical for synthesis, purification, and certain formulation types—is often complex and non-intuitive. Unlike their free base counterparts, the solubility of hydrochloride salts in organic media is governed by a delicate balance between the energy required to overcome the strong crystal lattice of the ionic salt and the energy gained from solvating the dissociated ions.[6]

This guide aims to provide a foundational framework for understanding and experimentally determining the thermodynamic solubility profile of 2-(Piperidin-4-yl)phenol hydrochloride across a range of relevant organic solvents. By applying thermodynamic principles, we can move beyond simple data collection to a deeper, mechanistic understanding of the dissolution process, enabling more informed and predictive decision-making in drug development.

Theoretical & Mechanistic Background

The dissolution of a solid solute in a liquid solvent is a thermodynamic process that can be described by the change in Gibbs free energy (ΔG°).[7] This fundamental parameter integrates the contributions of enthalpy (ΔH°) and entropy (ΔS°) as described by the well-known equation:

ΔG° = ΔH° - TΔS°

• Gibbs Free Energy (ΔG°): This value indicates the spontaneity of the dissolution process. A negative ΔG° signifies a spontaneous process, while a positive value indicates a non-spontaneous one.[8][9]

• Enthalpy of Solution (ΔH°): This represents the net heat change during dissolution. A positive ΔH° (endothermic) means that heat is absorbed to break the solute-solute and solvent-solvent interactions, which is more energy-intensive than the energy released from forming solute-solvent interactions. Most dissolution processes for crystalline solids are endothermic. A negative ΔH° (exothermic) indicates that more heat is released upon solvation than is consumed to break the crystal lattice.[4][7]

• Entropy of Solution (ΔS°): This reflects the change in randomness or disorder of the system. Typically, as a highly ordered crystal lattice dissolves into a disordered solution, entropy increases (positive ΔS°), which is a driving force for dissolution.[8]

The temperature dependence of solubility is described by the van't Hoff equation , which provides a direct link between experimental solubility data and these thermodynamic parameters[4]:

ln(x) = - (ΔH°/R) * (1/T) + (ΔS°/R)

Where:

• x is the mole fraction solubility of the solute.

• R is the ideal gas constant (8.314 J·mol⁻¹·K⁻¹).

• T is the absolute temperature in Kelvin.

By plotting ln(x) versus 1/T, a linear relationship is often observed. The slope of this line is equal to -ΔH°/R and the y-intercept is ΔS°/R, allowing for the direct calculation of the enthalpy and entropy of the solution.[4][10]

Experimental Protocol: The Shake-Flask Method for Thermodynamic Solubility

To ensure scientific rigor and obtain true equilibrium solubility, the shake-flask method is the universally recognized "gold standard".[10] It is a robust, reliable technique designed to allow a solute and solvent to reach a state of saturation over an extended period.[2][11]

Step-by-Step Experimental Workflow

• Preparation of Solvents and Materials:

  • Select a range of high-purity (≥99.5%) organic solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate).

  • Ensure the 2-(Piperidin-4-yl)phenol hydrochloride API is of a single, stable polymorphic form, as different forms can exhibit different solubilities.

  • Use calibrated analytical balances and volumetric glassware.

• Sample Preparation:

  • Add an excess amount of the solid API to a series of glass vials. An "excess" ensures that undissolved solid remains at equilibrium, confirming saturation.[12]

  • Precisely add a known volume or mass of the chosen organic solvent to each vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled orbital shaker or water bath set to the desired temperature (e.g., 298.15 K).

  • Agitate the suspensions for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[3][4] Preliminary kinetic studies should be performed to determine the time required to reach a plateau in concentration.

• Sample Collection and Preparation for Analysis:

  • Once equilibrium is achieved, cease agitation and allow the vials to stand undisturbed at the experimental temperature for several hours to allow undissolved solids to settle.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove all particulate matter. This step is critical to avoid artificially high results.

  • Immediately dilute the filtered sample gravimetrically or volumetrically with a suitable mobile phase or solvent to prevent precipitation and bring the concentration within the linear range of the analytical method.

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • Analyze the diluted samples using a validated HPLC method with UV detection.

  • Prepare a multi-point calibration curve using standard solutions of known 2-(Piperidin-4-yl)phenol hydrochloride concentration.

  • Determine the concentration of the API in the saturated solution by interpolating its response against the calibration curve.[12]

• Data Calculation:

  • Using the measured concentration and the density of the solvent, calculate the solubility in various units, including mole fraction (x), which is required for thermodynamic analysis.

The entire workflow is visualized in the diagram below.

Caption: Workflow for Thermodynamic Solubility Determination.

Results: Solubility Profile and Thermodynamic Parameters

The following data are presented for illustrative purposes to demonstrate the application of the described methodology. Experimental solubility of 2-(Piperidin-4-yl)phenol hydrochloride was determined in four organic solvents at five temperatures.

Table 1: Illustrative Mole Fraction (x) Solubility of 2-(Piperidin-4-yl)phenol Hydrochloride

Temperature (K)	Methanol (x * 10⁻³)	Ethanol (x * 10⁻³)	Acetone (x * 10⁻⁴)	Ethyl Acetate (x * 10⁻⁵)
298.15	5.21	3.15	8.55	4.12
303.15	6.38	3.99	10.60	5.48
308.15	7.79	5.02	13.01	7.21
313.15	9.49	6.29	15.89	9.40
318.15	11.55	7.85	19.33	12.25

By applying the van't Hoff equation to the data in Table 1, the apparent thermodynamic parameters for the dissolution process were calculated. These parameters are summarized in Table 2.

Table 2: Apparent Thermodynamic Parameters of Dissolution at Standard Temperature (298.15 K)

Solvent	ΔH° (kJ·mol⁻¹)	ΔS° (J·mol⁻¹·K⁻¹)	ΔG° (kJ·mol⁻¹)
Methanol	+21.5	+31.2	+12.2
Ethanol	+23.8	+35.1	+13.3
Acetone	+22.1	+21.5	+15.7
Ethyl Acetate	+28.4	+34.8	+18.0

Discussion and Scientific Interpretation

Analysis of Solubility Data

The illustrative data in Table 1 reveal several key trends. Firstly, the solubility of 2-(Piperidin-4-yl)phenol hydrochloride increases with rising temperature across all tested solvents. This is a common characteristic for the dissolution of crystalline solids and is indicative of an endothermic process.[10]

Secondly, there are significant differences in solubility among the solvents. The compound exhibits the highest solubility in polar protic solvents (methanol and ethanol), moderate solubility in a polar aprotic solvent (acetone), and the lowest solubility in the less polar solvent (ethyl acetate). This trend suggests that the solvation of the ionic species (piperidinium cation and chloride anion) and the polar phenol group is most effectively achieved in solvents capable of hydrogen bonding and strong dipole-dipole interactions.

Interpretation of Thermodynamic Parameters

The data in Table 2 provide a deeper, quantitative insight into these observations.

• Positive Enthalpy (ΔH°): All calculated enthalpy values are positive, confirming that the dissolution is an endothermic process. This means that more energy is required to break the strong ionic and hydrogen bonds within the crystal lattice of the salt than is released by the formation of new solute-solvent interactions. The high lattice energy of salts is a primary reason for their often limited solubility in organic solvents compared to their corresponding free bases.[6] The highest ΔH° is seen in ethyl acetate, suggesting the weakest solute-solvent interactions and thus the largest energy penalty for dissolution.

• Positive Entropy (ΔS°): The entropy of solution is positive in all cases, indicating an increase in the overall disorder of the system as the ordered crystal dissolves into the solution. This favorable entropy change is a significant driving force for the dissolution process.

• Positive Gibbs Free Energy (ΔG°): The Gibbs free energy is positive for all systems, which signifies that the dissolution process is non-spontaneous from a standard state perspective. The magnitude of ΔG° correlates inversely with solubility; the lowest ΔG° is observed in methanol (the best solvent) and the highest in ethyl acetate (the worst solvent). The dissolution process is driven by establishing an equilibrium, not by a spontaneous complete dissolution.

The overall logical flow from experimental measurement to practical application is summarized in the following diagram.

Caption: From Experimental Data to Practical Application.

Conclusion and Future Outlook

This guide has detailed the theoretical and practical framework for determining the thermodynamic solubility profile of 2-(Piperidin-4-yl)phenol hydrochloride in organic solvents. By employing the shake-flask method and applying the van't Hoff equation, we can translate raw solubility data into fundamental thermodynamic parameters (ΔH°, ΔS°, and ΔG°). This transformation provides invaluable mechanistic insights into the dissolution process, revealing it to be endothermic and entropy-driven.

The understanding gained from this profile is directly applicable to critical drug development activities, including the rational selection of solvents for recrystallization to control purity and crystal form, and the design of stable liquid formulations. For more complex systems, such as binary solvent mixtures, models like the Jouyban-Acree model can be employed to predict solubility, further enhancing the formulator's toolkit.[13][14][15][16] A thorough characterization of an API's solubility is not merely a data-gathering exercise; it is a fundamental pillar of robust and rational pharmaceutical development.

References

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• Prediction of drug solubility in water-propylene glycol mixtures using Jouyban-Acree model. Ingenta Connect.
• In silico prediction of drug solubility in water-ethanol mixtures using Jouyban-Acree model. Springer.
• Drug Solubility Correlation Using the Jouyban–Acree Model: Effects of Concentration Units and Error Criteria. National Center for Biotechnology Information (PMC).
• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences.
• Understanding Drug Release Data through Thermodynamic Analysis. National Center for Biotechnology Information (PMC).
• Solubility Prediction of Paracetamol in Water-Glycerol Mixtures at 25 and 30 ºC using the Jouyban-Acree Model. Asian Journal of Chemistry.
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Pharmacophore Analysis of 2-(Piperidin-4-yl)phenol Hydrochloride: A Fragment-Based Design Perspective

This is an in-depth technical guide on the pharmacophore analysis of 2-(Piperidin-4-yl)phenol hydrochloride , a privileged scaffold in medicinal chemistry.

Executive Summary

The compound 2-(Piperidin-4-yl)phenol hydrochloride (2-PQP·HCl) represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Structurally, it combines a basic amine (piperidine) with an aromatic hydrogen-bond donor (ortho-phenol), creating a rigid pharmacophoric triangle essential for binding to G-Protein Coupled Receptors (GPCRs) and ion channels.

This guide details the pharmacophore mapping, synthesis, and computational analysis of 2-PQP·HCl. We explore its critical role as a core scaffold in the design of NR2B-selective NMDA antagonists and Mu-opioid receptor (MOR) ligands , demonstrating its utility in Fragment-Based Drug Design (FBDD).

Chemical Identity & Structural Properties[1][2][3][4][5][6]

Before analyzing the pharmacophore, we must define the physicochemical environment of the scaffold. The hydrochloride salt form ensures water solubility and stabilizes the protonated state of the piperidine nitrogen, which is critical for electrostatic interactions.

Property	Value / Description	Significance in Drug Design
IUPAC Name	2-(piperidin-4-yl)phenol hydrochloride	Core identifier
CAS Number	1616370-88-7	Registry tracking
Formula	C₁₁H₁₆ClNO	Fragment MW < 300 (Rule of 3 compliant)
pKa (Calc.)	~9.8 (Piperidine N), ~10.0 (Phenol OH)	Nitrogen is protonated at physiological pH (7.4)
H-Bond Donors	2 (NH, OH)	Critical for receptor anchoring (e.g., Asp/Tyr residues)
H-Bond Acceptors	2 (N, O)	Interaction with backbone amides or water networks
LogP (Calc.)	~1.7	Ideal lipophilicity for BBB penetration potential

Pharmacophore Definition

The biological activity of 2-PQP[1][2]·HCl is dictated by the spatial arrangement of three key features. Unlike its para-isomer (4-(piperidin-4-yl)phenol), the ortho-positioning of the hydroxyl group creates a unique intramolecular geometry that can lock the conformation or satisfy specific receptor pockets (e.g., the "address" domain of opioid receptors).

The 3-Point Pharmacophore Model

• Positive Ionizable Center (PI): The protonated nitrogen of the piperidine ring. This mimics the N-terminus of endogenous peptides or the basic nitrogen of monoamines.

• Aromatic Hydrophobic Centroid (Ar): The phenyl ring, participating in

  stacking (e.g., with Trp or Phe residues).

• Hydrogen Bond Donor/Acceptor (HBD/HBA): The ortho-hydroxyl group.

Spatial Constraints (Vector Map)

The following diagram illustrates the geometric relationships defined by this scaffold.

Figure 1: 2D Pharmacophore map showing distance constraints between the cationic center, aromatic centroid, and hydrogen bond donor.

Target Profiling: The "Why"

Why utilize 2-PQP·HCl? It serves as a mimetic for the Tyrosine residue found in endogenous opioid peptides (Tyr-Gly-Gly-Phe...) and overlaps with the pharmacophore of potent NMDA antagonists.

NMDA Receptor (NR2B Subtype)

The 4-benzylpiperidine and 4-phenylpiperidine motifs are classic scaffolds for NR2B-selective antagonists (e.g., Ifenprodil).

• Mechanism: The protonated amine interacts with Glu236 (or similar acidic residues), while the phenol ring engages in

  -stacking with Tyr109.

• Advantage: The ortho-phenol allows for additional H-bonding with Ser/Thr residues in the allosteric binding pocket, potentially improving selectivity over NR2A.

Mu-Opioid Receptor (MOR)

• Mechanism: This scaffold mimics the 4-phenylpiperidine core of Meperidine and the Tyramine moiety of Morphine.

• Binding Mode: The basic nitrogen forms a salt bridge with Asp147 (TM3). The aromatic ring fits into the hydrophobic pocket formed by TM3/TM6.

Computational Workflow

To utilize this scaffold effectively, we employ a rigorous computational workflow to dock and optimize fragments.

Figure 2: Computational workflow for docking 2-(Piperidin-4-yl)phenol into GPCR or Ion Channel targets.

Protocol: Pharmacophore Modeling

• Ligand Prep: Generate 3D coordinates. Use high-level QM (DFT B3LYP/6-31G*) to optimize the geometry of the piperidine chair conformation.

• Protonation: Fix the piperidine nitrogen protonation state (Charge +1).

• Superposition: Align the phenyl ring and basic nitrogen of 2-PQP with reference ligands (e.g., Ifenprodil for NMDA, Fentanyl for MOR).

• Scoring: Calculate RMSD of the pharmacophoric points. An RMSD < 0.5 Å indicates a valid pharmacophore match.

Experimental Validation: Synthesis & Assay

Synthesis of 2-(Piperidin-4-yl)phenol HCl

While many routes exist, the Suzuki-Miyaura coupling followed by Hydrogenation is the most robust for generating specific isomers with high purity.

Step-by-Step Protocol:

• Coupling: React 2-bromoanisole with N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid pinacol ester using Pd(dppf)Cl₂ catalyst and K₂CO₃ base in Dioxane/Water (80°C, 12h).

• Hydrogenation: Reduce the double bond using H₂ (1 atm) and Pd/C (10%) in MeOH to yield the N-Boc-4-(2-methoxyphenyl)piperidine.

• Demethylation: Treat with BBr₃ in CH₂Cl₂ (-78°C to RT) to cleave the methyl ether, yielding the free phenol.

• Deprotection/Salt Formation: Treat with 4M HCl in Dioxane to remove the Boc group and precipitate the hydrochloride salt.

Figure 3: Synthetic pathway for the production of 2-(Piperidin-4-yl)phenol HCl.

Binding Assay Validation (Radioligand Binding)

To validate the scaffold's affinity, perform a competition binding assay.[3]

• Receptor: Recombinant human NR2B or Mu-Opioid Receptor (CHO cell membranes).

• Radioligand: [³H]-Ifenprodil (NR2B) or [³H]-DAMGO (MOR).

• Procedure:

  • Incubate membranes with radioligand (Kd concentration) and increasing concentrations of 2-PQP·HCl (10⁻¹⁰ to 10⁻⁵ M).

  • Incubate for 60 min at 25°C.

  • Terminate by rapid filtration over GF/B filters.

  • Count radioactivity.

  • Self-Validation: If IC₅₀ > 10 µM, the fragment has low intrinsic affinity and requires elaboration (e.g., adding a benzyl group to the nitrogen).

References

• PubChem. 2-(Piperidin-4-yl)phenol hydrochloride (Compound Summary).[2] National Library of Medicine. [Link]

• Williams, K. (1993). Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms at recombinant heteromeric receptors. Molecular Pharmacology.[4] [Link]

• Kane, B. E., et al. (2006). Opioid receptor antagonists: discrimination of mu, delta, and kappa opioid receptor subtypes. Journal of Medicinal Chemistry.[5] [Link]

• Eshleman, A. J., et al. (2020).[6] Affinity, potency, efficacy, selectivity, and molecular modeling of substituted fentanyls at opioid receptors.[6] Biochemical Pharmacology.[4] [Link]

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• 2. 2-(Piperidin-4-yl)phenol hydrochloride | C11H16ClNO | CID 91928339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. biomedpharmajournal.org [biomedpharmajournal.org]
• 5. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 6. researchgate.net [researchgate.net]

Biological targets associated with 2-(Piperidin-4-yl)phenol hydrochloride derivatives

Executive Summary

The 2-(piperidin-4-yl)phenol scaffold represents a privileged pharmacophore in neuropharmacology, serving as the structural anchor for a class of potent, subtype-selective NMDA receptor antagonists and Sigma receptor modulators . Unlike broad-spectrum glutamate antagonists which often induce psychotomimetic side effects, derivatives of this scaffold (exemplified by Traxoprodil and Ifenprodil analogues) selectively target the GluN2B (NR2B) subunit of the NMDA receptor via an allosteric mechanism.

This guide details the molecular pharmacology, binding kinetics, and safety liabilities (specifically hERG blockade) associated with this chemical series. It provides researchers with actionable protocols for target validation and structure-activity relationship (SAR) optimization.

Structural Logic & Pharmacophore Analysis[1]

The 2-(piperidin-4-yl)phenol moiety consists of a basic piperidine nitrogen and a phenolic hydroxyl group. This arrangement is not arbitrary; it mimics the distance and electrostatic properties required to bridge the GluN1/GluN2B N-terminal domain (NTD) interface .

The "Ifenprodil Pocket"

The primary biological utility of this scaffold lies in its ability to fit into the hydrophobic cleft between the GluN1 and GluN2B subunits.

• The Basic Nitrogen: Protonated at physiological pH, it forms a critical salt bridge or hydrogen bond with acidic residues (e.g., Glu236 in GluN2B).

• The Phenolic Hydroxyl: Acts as a hydrogen bond donor/acceptor, often interacting with Gln110 or Ser132, stabilizing the "closed" conformation of the NTD, which allosterically inhibits channel opening.

Primary Target: GluN2B-Selective NMDA Antagonism

The defining characteristic of 2-(piperidin-4-yl)phenol derivatives is their high selectivity for NMDA receptors containing the GluN2B subunit , sparing GluN2A-containing receptors. This selectivity is crucial for maintaining synaptic plasticity while blocking excitotoxicity.

Mechanism of Action: Allosteric Inhibition

Unlike competitive antagonists (e.g., AP5) that bind the glutamate site, these derivatives bind to the Amino-Terminal Domain (NTD) . This binding stabilizes the heterodimer in a conformation that decouples the agonist binding domains (ABD) from the ion channel pore.

Pathway Visualization (DOT)

The following diagram illustrates the allosteric inhibition pathway.

Caption: Allosteric inhibition mechanism where the ligand locks the NTD interface, preventing the translation of agonist binding into channel opening.

Data Summary: Selectivity Profile

Receptor Subtype	Affinity ( )	Functional Effect	Clinical Relevance
GluN1/GluN2B	0.5 - 50 nM	Antagonist (Non-competitive)	Neuroprotection, Depression, Pain
GluN1/GluN2A	> 10,000 nM	Inactive	Preserved LTP/Memory
GluN1/GluN2D	> 5,000 nM	Weak/Inactive	Minimal motor side effects

Secondary Targets & Liabilities

While GluN2B is the therapeutic target, the piperidine scaffold introduces specific off-target interactions that must be monitored.

A. Sigma Receptors ( )

The 4-phenylpiperidine motif is a "privileged structure" for Sigma receptors.

• Receptor: Agonism here can provide synergistic neuroprotection. However, unintended high affinity can alter the drug's profile.
• Receptor: Often associated with cytotoxicity; selectivity against is usually desired.

B. hERG Potassium Channel (Safety Liability)

Critical Warning: The 2-(piperidin-4-yl)phenol scaffold, particularly when substituted with hydrophobic benzyl groups (common in Ifenprodil analogues), carries a high risk of blocking the hERG channel (

).

• Mechanism: The basic nitrogen binds to Phe656/Tyr652 in the hERG pore.

• Mitigation: Introduction of polar groups or reducing lipophilicity (LogP) on the N-substituent is required to improve the safety margin.

Experimental Protocols

Protocol A: Radioligand Binding Assay (GluN2B Validation)

Purpose: To determine the affinity (

) of the derivative for the Ifenprodil binding site.

Reagents:

• Ligand:

  -Ifenprodil or -Ro 25-6981 (Specific Activity > 30 Ci/mmol).

• Tissue: Rat forebrain membranes or HEK293 cells expressing recombinant hGluN1/hGluN2B.

• Buffer: 50 mM Tris-HCl, pH 7.4 (Must be ice-cold).

Step-by-Step Methodology:

• Preparation: Thaw membrane homogenates and resuspend in Tris-HCl buffer.

• Incubation: In a 96-well plate, combine:

  • 50

    L Membrane suspension (20-50 g protein).

  • 25

    L -Ligand (Final concentration ~2-5 nM).

  • 25

    L Test Compound (Concentration range to M).

  • Non-specific binding control: Add 10

    M unlabeled Ifenprodil.

• Equilibrium: Incubate for 2 hours at 4°C .

  • Scientific Logic:[1][2][3][4][5][6][7] The Ifenprodil site is temperature-sensitive; binding is optimal and stable at 4°C. Higher temperatures can accelerate dissociation.

• Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine (PEI) using a cell harvester.

  • Why PEI? Reduces non-specific binding of the cationic ligand to the glass fiber.

• Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation counting.

• Analysis: Plot displacement curves and calculate

  . Convert to using the Cheng-Prusoff equation.

Protocol B: Functional Screening (TEVC in Xenopus Oocytes)

Purpose: To confirm the compound is an antagonist and not an agonist.

Methodology:

• Expression: Inject Xenopus laevis oocytes with cRNA encoding GluN1 and GluN2B (1:1 ratio). Incubate 2-3 days.

• Recording: Place oocyte in a recording chamber under Two-Electrode Voltage Clamp (holding potential -70 mV).

• Agonist Challenge: Peruse with Glutamate (10

  M) + Glycine (10 M). Record baseline current ( ).

• Inhibition: Co-apply Glutamate + Glycine + Test Compound .

• Validation: Calculate % Inhibition =

  .

Screening Workflow Visualization

The following DOT diagram outlines the logical flow for validating derivatives of this scaffold, prioritizing safety early in the process.

Caption: Integrated screening cascade moving from affinity binding to functional validation and safety profiling.

References

• Karakas, E., & Furukawa, H. (2014).[8] Crystal structure of a heterotetrameric NMDA receptor ion channel.[9] Science, 344(6187), 992-997. Link

• Williams, K. (1993). Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms at recombinant heteromeric receptors. Molecular Pharmacology, 44(4), 851-859. Link

• Stroebel, D., et al. (2016).[7] A Novel Binding Mode Reveals Two Distinct Classes of NMDA Receptor GluN2B-selective Antagonists. Molecular Pharmacology, 89(5), 541-551.[7] Link[7]

• Mony, L., et al. (2009). Allosteric modulation of NR2B-containing NMDA receptors: molecular mechanisms and therapeutic potential.[9] British Journal of Pharmacology, 157(8), 1301-1317. Link

• Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia.[10][11][12] Nature, 440(7083), 463-469. Link

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• 3. Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. A Novel Binding Mode Reveals Two Distinct Classes of NMDA Receptor GluN2B-selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Subunit Arrangement and Phenylethanolamine Binding in GluN1/GluN2B NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Early identification of hERG liability in drug discovery programs by automated patch clamp [frontiersin.org]
• 12. drughunter.com [drughunter.com]

Protocols & Analytical Methods

Application Notes and Protocols: Optimal Solvent Systems for 2-(Piperidin-4-yl)phenol Hydrochloride

Abstract and Introduction

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on selecting and optimizing solvent systems for 2-(Piperidin-4-yl)phenol hydrochloride (C₁₁H₁₆ClNO, MW: 213.70 g/mol ).[1] The successful dissolution of this compound is a critical prerequisite for a wide range of applications, including analytical method development, formulation studies, and various biochemical assays. The molecular structure, featuring a polar phenolic group and a protonated piperidine ring, presents unique solubility challenges that necessitate a systematic and scientifically grounded approach to solvent selection.

This document moves beyond a simple listing of solvents. It delves into the underlying physicochemical principles governing the solubility of this hydrochloride salt. We will explore the interplay of solvent polarity, pH, and co-solvent effects, providing a logical framework for experimental design. Detailed, step-by-step protocols for solubility determination are provided, alongside troubleshooting guidance for common issues such as precipitation and degradation. The ultimate goal is to equip the user with the expertise to not only find a suitable solvent but to understand why it is effective, enabling the development of robust and reproducible methods.

Physicochemical Profile and Initial Considerations

2-(Piperidin-4-yl)phenol hydrochloride is the salt of a moderately lipophilic parent molecule, 2-(Piperidin-4-yl)phenol.[2] The hydrochloride salt form is typically chosen to enhance aqueous solubility and stability.[3][4] However, the term "soluble" is context-dependent, and the required concentration can vary significantly from analytical (µg/mL to low mg/mL) to formulation (high mg/mL) applications.

Key Molecular Features Influencing Solubility:

• Piperidine Ring (as hydrochloride): The protonated amine is highly polar and capable of strong ionic interactions and hydrogen bonding. This moiety confers solubility in polar protic solvents, particularly water.

• Phenolic Group: The hydroxyl group on the benzene ring can act as both a hydrogen bond donor and acceptor, contributing to solubility in polar solvents.[5]

• Aromatic and Aliphatic Core: The phenyl and piperidine rings provide a nonpolar character, which can be leveraged for solubility in organic solvents.

The presence of both polar, ionizable groups and a nonpolar backbone suggests that a single-component solvent may not always be optimal. Co-solvent systems, which blend different solvent properties, are often required to achieve the desired solubility.[6][7]

The Common-Ion Effect

A critical consideration for hydrochloride salts is the "common-ion effect." In acidic solutions containing chloride ions (e.g., HCl-based buffers), the solubility of the hydrochloride salt can be suppressed due to the increased concentration of the common chloride ion, shifting the dissolution equilibrium towards the solid state.[3] This phenomenon must be considered when working with acidic aqueous media.

Systematic Approach to Solvent Selection

A tiered approach is recommended to efficiently identify an optimal solvent system. This process begins with single solvents of varying polarities and progresses to more complex binary and ternary mixtures as needed.

Tier 1: Single Solvent Screening

The initial screening should encompass a broad range of common pharmaceutical solvents. The goal is to quickly identify promising candidates for further optimization.

Protocol 3.1.1: Qualitative Single Solvent Screening

• Preparation: Weigh approximately 1-2 mg of 2-(Piperidin-4-yl)phenol hydrochloride into separate small, clear glass vials.

• Solvent Addition: To each vial, add 100 µL of a single test solvent from Table 1.

• Initial Observation: Gently vortex or sonicate the vials for 1-2 minutes at ambient temperature. Visually assess for complete dissolution.

• Incremental Addition: If the compound does not dissolve, add another 100 µL of the solvent and repeat the agitation. Continue this process up to a total volume of 1 mL.

• Classification: Classify the solubility based on the approximate concentration at which dissolution occurs (e.g., >10 mg/mL, 1-10 mg/mL, <1 mg/mL).

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Predicted Solubility Rationale
Polar Protic	Water, Methanol, Ethanol	The hydrochloride salt and phenol group should facilitate solubility through ionic interactions and hydrogen bonding.[8]
Polar Aprotic	DMSO, Acetonitrile (ACN), Acetone	Can dissolve a wide range of substances; DMSO is a particularly strong solvent.[9]
Nonpolar	Toluene, Hexane	Solubility is expected to be very low due to the polar nature of the salt.
Other	Tetrahydrofuran (THF), Isopropyl Alcohol (IPA)	Intermediate polarity solvents commonly used in pharmaceutical processes.[10][11]

Tier 2: Co-Solvent and pH-Adjusted Systems

If a single solvent does not provide the desired solubility, or if an aqueous system is required, the next step is to evaluate co-solvent systems and the effect of pH.

Rationale for Co-Solvents: Aqueous-organic co-solvent systems are highly effective for compounds like 2-(Piperidin-4-yl)phenol hydrochloride. The organic component (e.g., methanol, ethanol, acetonitrile) disrupts the hydrogen bonding network of water, reducing its polarity and creating a more favorable environment for the nonpolar parts of the molecule to dissolve.[12]

Rationale for pH Adjustment: The solubility of this compound will be highly pH-dependent. The piperidine moiety is basic, and the phenolic hydroxyl is weakly acidic. In its hydrochloride salt form, an aqueous solution will be acidic. Adjusting the pH will alter the ionization state of the molecule, significantly impacting its solubility.

Protocol 3.2.1: Binary Co-Solvent System Evaluation

• Select Primary Solvents: Based on Tier 1 results, select the most promising polar solvents (e.g., water, methanol, ethanol).

• Prepare Co-Solvent Mixtures: Prepare a series of binary mixtures in varying ratios (e.g., 90:10, 75:25, 50:50, 25:75, 10:90 Water:Methanol).

• Determine Solubility: Use the quantitative shake-flask method (Protocol 4.1) to determine the equilibrium solubility in each mixture.

Protocol 3.2.2: pH-Solubility Profile

• Prepare Buffers: Prepare a series of buffers covering a relevant pH range (e.g., pH 2, 4, 6, 7.4, 9, 10). Use buffers with low chloride content where possible to avoid the common-ion effect.

• Determine Solubility: Use the quantitative shake-flask method (Protocol 4.1) to determine the equilibrium solubility in each buffer.

• Data Analysis: Plot solubility (mg/mL or molarity) versus pH to generate a pH-solubility profile. This profile is crucial for selecting appropriate buffer systems for analytical methods (e.g., HPLC) and formulations.

Visualization of the Solvent Selection Workflow

The logical flow of the solvent selection process can be visualized as follows:

Caption: A systematic workflow for solvent system selection.

Quantitative Solubility Determination Protocol

For accurate and reproducible results, the equilibrium shake-flask method is the gold standard.

Protocol 4.1: Equilibrium Shake-Flask Solubility Measurement

• Preparation: Add an excess amount of 2-(Piperidin-4-yl)phenol hydrochloride to a series of vials. The presence of undissolved solid at the end of the experiment is essential.

• Solvent Addition: Add a precise volume (e.g., 2.0 mL) of the chosen solvent or co-solvent system to each vial.

• Equilibration: Seal the vials tightly and place them in a constant temperature shaker (e.g., 25 °C). Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to allow undissolved solid to settle. Alternatively, centrifuge the samples.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant. Immediately filter it through a 0.22 µm syringe filter compatible with the solvent to remove any remaining particulates. Perform a precise, calibrated dilution of the filtered supernatant into a suitable mobile phase for analysis.

• Quantification: Analyze the diluted sample using a validated analytical technique, such as HPLC-UV, against a calibration curve prepared from a known stock solution of the compound.

• Calculation: Calculate the original concentration in the supernatant, which represents the equilibrium solubility.

Visualization of the Shake-Flask Protocol

Caption: Step-by-step workflow for the shake-flask solubility method.

Troubleshooting and Advanced Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation upon standing	The initial dissolution was kinetically favored but not thermodynamically stable (supersaturation).	Ensure the equilibration time in the shake-flask method is sufficient (e.g., extend to 72 hours). Re-evaluate the solvent system.
Compound Degradation	The solvent or pH is causing chemical instability (e.g., oxidation of the phenol, hydrolysis).	Analyze the sample for impurities over time. Consider using de-gassed solvents or adding antioxidants. Adjust the pH to a more stable range.
Inconsistent Results	Temperature fluctuations, insufficient equilibration, inaccurate dilutions, or adsorption to labware.	Strictly control the temperature. Validate equilibration time. Use calibrated pipettes and low-adsorption vials.
Low Solubility in All Systems	The compound may have very high lattice energy, or the salt form may not be optimal for the intended application.	Consider ternary solvent systems (e.g., water/ethanol/glycol). In extreme cases, salt screening to identify a more soluble form may be necessary.[9]

Summary and Recommendations

The dissolution of 2-(Piperidin-4-yl)phenol hydrochloride is governed by its dual polar and nonpolar characteristics. A systematic approach, beginning with a broad screen of single solvents and progressing to optimized aqueous/organic co-solvent systems and pH-adjusted buffers, is the most efficient path to success.

Initial Recommendations:

• For high concentration aqueous solutions, start with pH-adjusted water or buffer systems. A pH-solubility profile is essential.

• For organic solutions or HPLC mobile phase development, mixtures of Water/Methanol or Water/Acetonitrile are highly promising starting points.

• DMSO is likely to be an effective solvent for creating high-concentration stock solutions for in-vitro screening, but its compatibility with downstream applications must be verified.

By applying the principles and protocols outlined in these notes, researchers can confidently develop robust and reliable solvent systems for 2-(Piperidin-4-yl)phenol hydrochloride, ensuring the quality and reproducibility of their scientific endeavors.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 91928339, 2-(Piperidin-4-yl)phenol hydrochloride. Retrieved from [Link]

• PROMETHEUS. (n.d.). Chemical determination of phenolic compounds. Retrieved from [Link]

• Typeset. (n.d.). Extraction techniques for the determination of phenolic compounds in food. Retrieved from [Link]

• Naclerio, M. A., et al. (2012). Techniques for Analysis of Plant Phenolic Compounds. Molecules, 17(6), 6902-6915. Retrieved from [Link]

• Typeset. (n.d.). Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. Retrieved from [Link]

• Ignjatović, J., et al. (2019). Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties. Molecules, 24(10), 1943. Retrieved from [Link]

• Taylor & Francis Online. (2021, March 30). HPLC determination of phenolic compounds in different solvent extracts of mulberry leaves and antioxidant capacity of extracts. Retrieved from [Link]

• Puranik, S. B., et al. (2012). Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. Der Pharma Chemica, 4(3), 1109-1116. Retrieved from [Link]

• Pharmaceutical Technology. (2021, May 21). Salt Selection in Drug Development. Retrieved from [Link]

• Gould, P. L. (1986). Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217. Retrieved from [Link]

• ACS Publications. (2000, July 19). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427-435. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10702452, 2-(Piperidin-4-yl)phenol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8082, Piperidine. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2003). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

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Guide to Best Practices for the Handling and Storage of Hygroscopic Hydrochloride Salts

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract and Introduction

Hydrochloride salts are a cornerstone of active pharmaceutical ingredient (API) development, prized for their ability to enhance the solubility and stability of basic drug molecules. However, a significant subset of these salts exhibits hygroscopicity—a strong affinity for absorbing moisture from the atmosphere.[1][2] Uncontrolled moisture sorption can severely compromise the physical and chemical integrity of these compounds, leading to inaccurate measurements, degradation, and ultimately, a negative impact on drug product quality and performance.[3][4]

This application note serves as an in-depth technical guide for researchers, analytical scientists, and formulation experts. It moves beyond rudimentary procedural lists to explain the causality behind best practices, grounded in the physicochemical principles governing moisture-solid interactions. By implementing the protocols and strategies outlined herein, laboratories can establish self-validating systems to ensure the integrity, accuracy, and stability of hygroscopic hydrochloride salts throughout the development lifecycle.

Defining Key Terms:

Term	Definition	Implication for Hydrochloride Salts
Hygroscopicity	The tendency of a solid substance to absorb or adsorb moisture from the surrounding environment.[5][6]	The salt actively draws in water vapor, which can lead to physical and chemical changes even without visible dissolution.
Deliquescence	An advanced form of hygroscopicity where a substance absorbs so much atmospheric moisture that it dissolves and forms a liquid solution.[7][8]	This represents a critical failure point, leading to complete loss of solid-state form and significant stability challenges.
Efflorescence	The process where a hydrated crystalline salt loses its water of crystallization when exposed to the atmosphere, often resulting in a powdery surface.[8]	While less common for hydrochloride salts which tend to attract water, it is a related phenomenon of solid-atmosphere water exchange.
Critical Relative Humidity (CRH)	The specific relative humidity (RH) at which a substance begins to rapidly absorb atmospheric moisture.[7][9] Below its CRH, the material will remain stable.	This is the most critical parameter for defining safe handling and storage environments.

The Mechanistic Impact of Moisture on Hydrochloride Salts

Understanding the consequences of moisture sorption is fundamental to appreciating the necessity of stringent controls. Water is not a benign spectator; it is a reactive agent that can fundamentally alter the API.

Physical Stability and Handling Challenges

Moisture sorption initiates a cascade of physical changes that complicate handling and processing:

• Caking and Clumping: Adsorbed water forms liquid bridges between particles, which, upon slight environmental fluctuations, can solidify into hard agglomerates. This destroys powder flowability, making accurate dispensing and blending difficult.

• Altered Mechanical Properties: For formulated products like tablets, moisture can lead to softening, swelling, or brittleness, compromising the dosage form's integrity.[10]

• Inaccurate Weighing: The continuous uptake of moisture during weighing leads to a constantly drifting mass reading, making it nearly impossible to obtain an accurate measurement.[11][12] This is a primary source of error in preparing solutions and formulations.

Chemical Stability and Degradation Pathways

The presence of adsorbed water provides a medium for destructive chemical reactions:

• Hydrolysis: Water can directly participate as a reactant, cleaving labile functional groups (e.g., esters, amides) within the API molecule, leading to the formation of degradation products.[4]

• Salt Disproportionation: This is a critical failure mode for hydrochloride salts. In the presence of moisture, the salt can revert to its less soluble free base form and hydrochloric acid.[13] This change can drastically reduce the drug's solubility and bioavailability, and the released acid can degrade excipients in the formulation.

• Accelerated Reactions: Water acts as a plasticizer, increasing molecular mobility within the solid state and accelerating degradation reactions that might otherwise be extremely slow in a dry environment.[4]

The Central Role of Critical Relative Humidity (CRH)

The CRH is the tipping point for a hygroscopic salt.[9] Storing and handling a compound below its CRH is the primary strategy for preventing moisture-induced instability. The CRH is a unique property of a salt, and it can be lowered by the presence of other salts or impurities.[9]

Table 1: Critical Relative Humidity (CRH) of Select Salts at Room Temperature Note: These are approximate values; the exact CRH can vary with temperature and purity.

Compound	CRH at ~25-30°C
Sodium Chloride (NaCl)	~75%[14]
Potassium Chloride (KCl)	~84%[14]
Ammonium Nitrate (NH₄NO₃)	~62%[9]
Berberine Chloride	Highly Hygroscopic (forms di- and tetrahydrate)[15]
Ranitidine Hydrochloride	Susceptible to degradation above its CRH[4]

Environmental and Equipment Controls: Creating a Dry Workspace

The first line of defense is to control the ambient environment where the salts are handled.

General Laboratory Environment

Standard laboratory air conditioning is often insufficient, as it may only maintain an RH of 40-60%, which is above the CRH of many sensitive salts.[16]

• Recommendation: Utilize dedicated, low-humidity rooms or chambers equipped with chemical dehumidifiers. For highly sensitive materials, a target RH of <20% is often necessary.[3]

Specialized Containment

Glove Boxes: For extremely deliquescent or reactive hydrochloride salts, a glove box is the gold standard.[17][18]

• Mechanism: It provides a sealed environment that is continuously purged with an inert gas (typically nitrogen or argon) to displace moisture and oxygen.[19] A purification system actively removes residual traces of water.

• When to Use: Essential for materials with a very low CRH, for long-duration manipulations, or when even transient exposure to air can cause degradation.[20]

Desiccators: A desiccator is a fundamental tool for the temporary storage and handling of all hygroscopic materials.[21]

• Mechanism: An airtight enclosure containing a renewable drying agent (desiccant) that maintains a low-humidity microenvironment.

• Best Practices:

  • Ensure the sealing gasket is clean, properly greased, and provides a perfect seal.

  • Use an active, high-capacity desiccant and regenerate or replace it regularly.

  • Allow hot items to cool to room temperature before placing them in the desiccator to prevent pressure changes that can break the seal.[11]

  • Minimize the frequency and duration of openings.

Protocols for Handling and Storage

Adherence to standardized protocols is crucial for reproducibility and ensuring material integrity.

Protocol: Selecting and Maintaining Desiccants

Choosing the right desiccant is a critical, self-validating step in protecting your material.[22][23]

Table 2: Comparison of Common Laboratory Desiccants

Desiccant	Adsorption Mechanism	Adsorption Capacity	Regeneration	Best For
Silica Gel (SiO₂)	Physical Adsorption	High at high RH, poor at low RH[24]	Heat at 120°C	General purpose drying in desiccators for moderately sensitive compounds.[25]
Molecular Sieves (Zeolites)	Physical Adsorption	Excellent, aggressive adsorption even at very low RH[24]	Heat at 200-300°C under vacuum	Achieving and maintaining ultra-low humidity (<1% RH) for highly deliquescent materials.[26]
Activated Carbon	Physical Adsorption	Moderate	Heat	Primarily for adsorbing odors and organic vapors; often used in combination with silica gel.[22]

Protocol Steps:

• Selection: For highly hygroscopic hydrochloride salts, molecular sieves are the superior choice due to their aggressive water scavenging capabilities at low RH.[24][25] Use indicating silica gel for general-purpose desiccators where a visual check of saturation is beneficial.

• Activation/Regeneration: Before first use, and periodically thereafter, activate the desiccant according to the manufacturer's instructions (see table). This removes any pre-adsorbed water.

• Placement: Fill the bottom 1/4 of the desiccator with fresh, active desiccant. Ensure the desiccant bed is level.

• Monitoring: For indicating silica gel, regenerate when the color changes (e.g., blue to pink). For molecular sieves, regeneration should be done on a fixed schedule (e.g., every 1-3 months) or when a hygrometer inside the desiccator shows an increase in RH.

Protocol: Accurate Weighing of a Hygroscopic Hydrochloride Salt

This protocol minimizes atmospheric exposure to ensure the weighed mass is that of the compound, not the compound plus adsorbed water.

Prerequisites:

• Analytical balance (0.1 mg or better) located in a draft-free, low-humidity room.

• Active desiccator.

• Appropriate weighing vessel (e.g., glass vial with a screw cap, not a plastic weigh boat).

• Spatulas and other necessary tools.

Step-by-Step Methodology:

• Equilibration: Place the sealed stock bottle of the hydrochloride salt inside a desiccator for at least 30 minutes to allow it to come to the ambient temperature of the balance room. This prevents condensation on a cold container.

• Preparation: Place your receiving vessel (e.g., a clean, dry glass vial with its cap) on the balance pan. Close the balance doors and tare the balance.

• Transfer: Remove the receiving vessel from the balance. Open the stock bottle and the receiving vessel. Working quickly and efficiently, use a clean spatula to transfer an approximate amount of the salt into the receiving vessel.[1]

• Seal Immediately: As soon as the solid is transferred, securely cap the receiving vessel. This is the most critical step to prevent moisture uptake.

• Weigh: Place the now-capped vessel back onto the balance pan and close the doors.

• Record and Validate: Record the mass once the reading stabilizes. Self-Validation: Watch the reading for 15-30 seconds. If the mass is stable or drifts by less than 0.1-0.2 mg, the measurement is likely accurate. If the mass continuously and rapidly increases, it indicates significant moisture sorption.[11] In this case, the measurement is invalid. The procedure must be repeated more quickly, or a more controlled environment (like a glove box) is required.

• Final Storage: Tightly reseal the main stock bottle, wrap the cap junction with parafilm for extra security, and return it to its proper storage location (e.g., a larger desiccator or dry cabinet).

Long-Term Storage and Regulatory Considerations

Proper long-term storage is essential for preserving the shelf-life and stability of hygroscopic APIs.

Packaging and Container Closure Systems

The primary packaging is the most important barrier against moisture ingress.[10][27]

• Recommended: Type I borosilicate glass bottles with tight-fitting screw caps that have a chemically inert liner (e.g., PTFE or foil).[10] For bulk quantities, multi-layer foil bags that can be heat-sealed are effective.[28][29]

• To Avoid: Polystyrene or other containers that are permeable to water vapor.

Desiccants in Packaging

For highly sensitive products, including a desiccant sachet or canister inside the primary packaging actively removes any moisture that ingresses over time or was present in the headspace during packaging.[22][27] Molecular sieves are often the preferred choice for in-package desiccants for extremely moisture-sensitive drugs.[24]

ICH Guidelines and Stability Testing

International Council for Harmonisation (ICH) guidelines, particularly Q1A(R2), mandate stability testing under controlled temperature and humidity conditions.[30][31][32] For hygroscopic materials, stability studies at elevated humidity (e.g., 25°C/60% RH or 40°C/75% RH) are crucial to establish a re-test period or shelf life and to define appropriate storage conditions on the product label.[33][34] Data from these studies will definitively show the impact of moisture and guide the level of protection required.

Conclusion

The successful handling and storage of hygroscopic hydrochloride salts is not a matter of chance, but a result of a systematic approach grounded in scientific principles. By understanding the mechanisms of moisture sorption and implementing robust environmental controls, validated protocols, and appropriate packaging, researchers and developers can protect the integrity of these critical compounds. Treating hygroscopicity as a key material attribute from the earliest stages of development will prevent costly errors, ensure data reliability, and contribute to the creation of safe and effective medicines.

References

• ICH. (2010, February 2). Q1A(R2) Guideline. Retrieved from [Link]

• Airnov. (2024, November 15). 4 Types of Desiccants Used in Pharmaceuticals. Retrieved from [Link]

• IMPAC. (2025, April 30). Best Desiccants for Pharmaceutical Packaging and Storage. Retrieved from [Link]

• CILICANT. (2021, March 8). Choosing the Right Type of Desiccant is Quintessential for your Product's Shelf Life. Retrieved from [Link]

• ICH. Quality Guidelines. Retrieved from [Link]

• FDCELL. (2025, October 16). ICH Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• TutorChase. How do you handle hygroscopic solutes in the lab?. Retrieved from [Link]

• YODEE. (2025, November 26). How to Choose the Right Packaging for Humidity-Sensitive Medicines: A Complete Guide. Retrieved from [Link]

• Slideshare. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Retrieved from [Link]

• YouTube. (2025, April 3). Q1A (R2) A deep dive in Stability Studies. Retrieved from [Link]

• GenFollower. (2026, January 30). Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. Retrieved from [Link]

• Express Pharma. (2020, September 24). Choosing the right type of desiccant is quintessential for your product's shelf life. Retrieved from [Link]

• YODEE. (2024, July 22). Different Drug Storage Conditions. Retrieved from [Link]

• Codefine. Best Moisture-Proof Packaging Materials | Prevent Product Damage. Retrieved from [Link]

• AGM Container Controls. (2025, March 13). Selecting Desiccant Guide. Retrieved from [Link]

• EUREKA. Humidity controlled storage in pharmaceutical applications. Retrieved from [Link]

• MDPI. (2025, July 18). Pharmaceutical Packaging Materials and Medication Safety: A Mini-Review. Retrieved from [Link]

• Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance. Retrieved from [Link]

• Academia.edu. Stability of pharmaceutical salts in solid oral dosage forms. Retrieved from [Link]

• Labnet International. A Complete Guide to the Applications of Laboratory Glove Boxes. Retrieved from [Link]

• Sanner Group. (2018, April). No chance for moisture and odors in pharmaceutical packaging. Retrieved from [Link]

• Codefine. (2025, February 27). Moisture Barrier Packaging: How It Works & Best Materials. Retrieved from [Link]

• Fitosoil. (2020, June 28). Critical Relative Humidity. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Weighing Reactants and Reagents. Retrieved from [Link]

• MDPI. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Retrieved from [Link]

• Sterling Systems & Controls, Inc. Bulk Material Weighing Systems - How to Maximize Accuracy. Retrieved from [Link]

• Semantic Scholar. (2023, September 29). Effect of moisture on solid state stability. Retrieved from [Link]

• Wikipedia. Critical relative humidity. Retrieved from [Link]

• MDPI. Hygroscopic Materials and Characterization Techniques for Fiber Sensing Applications: A Review. Retrieved from [Link]

• Sussex Damp Experts. Hygroscopic Salt Behaviour. Retrieved from [Link]

• ResearchGate. Effect of Moisture on the Stability of Solid Dosage Forms. Retrieved from [Link]

• Quora. (2018, February 26). What are the differences between hygroscopic salts and deliquescent salts?. Retrieved from [Link]

• Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant?. Retrieved from [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]

• PMC. (2020, November 6). Relative humidity and qualities of hygroscopic medications stored in different one-dose packaging papers. Retrieved from [Link]

• HepatoChem. (2016, September 14). How do you handle hygroscopic salts?. Retrieved from [Link]

• FCT EMIS. PROPERTIES OF SALTS Some salts undergo the following processes 1. Deliquescence 2. Hygroscopy 3. Efflorescence Deliquescence Com. Retrieved from [Link]

• SciTechnol. Drug Stability: Factors Affecting Shelf Life and Methods for Evaluation. Retrieved from [Link]

• Vacuum Degassing. How to Handle Soaring Water Content in a Glove Box. Retrieved from [Link]

• GMP Trends. (2022, September 30). Proper Storage Conditions for Your APIs. Retrieved from [Link]

• Reddit. (2017, February 7). How do you guys prepare solutions of hygroscopic chemicals?. Retrieved from [Link]

• Jacomex. Humidity Controlled Glove Box. Retrieved from [Link]

• Vedantu. Deliquescence in Chemistry: Meaning, Examples & Applications. Retrieved from [Link]

• ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]

• Free Chemistry Online. Efflorescence, Hygroscopy, and Deliquescence. Retrieved from [Link]

• SciSpace. (2010, July 20). Calculating critical relative humidity from solubility according to Pitzer ion interaction model. Retrieved from [Link]

• Taylor & Francis. Critical relative humidity – Knowledge and References. Retrieved from [Link]

• PMC. A database for deliquescence and efflorescence relative humidities of compounds with atmospheric relevance. Retrieved from [Link]

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• 6. Efflorescence, Hygroscopy, and Deliquescence [freechemistryonline.com]
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• 9. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
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• 33. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 34. youtube.com [youtube.com]

Technical Notes & Optimization

Troubleshooting solubility issues of 2-(Piperidin-4-yl)phenol HCl in water

This guide serves as a technical support resource for researchers encountering solubility challenges with 2-(Piperidin-4-yl)phenol hydrochloride . It is designed to move beyond generic advice, offering mechanistic insights and actionable protocols derived from the specific physicochemical properties of this ortho-substituted pharmacophore.

[1][2][3][4]

Compound Profile

• CAS : 1616370-88-7 (HCl Salt)[1][2][3][4][5]

• Molecular Weight : 213.70 g/mol [1][3][5]

• Key Feature : An ortho-substituted phenol-piperidine motif.[1][2]

• Critical Insight : Unlike its para-isomer, the ortho-position allows for strong intramolecular hydrogen bonding in the free base form.[1][2] This drastically reduces water solubility at neutral pH, making this compound prone to "crashing out" during biological dilutions.[2][3]

Phase 1: Initial Dissolution (The "Why won't it start?" Phase)

Q1: I added water, but the solid is clumping or dissolving slowly. Is my batch defective? Diagnosis: Likely not defective. While amine hydrochlorides are generally water-soluble, the hydrophobic phenyl ring and the crystal lattice energy can impede initial wetting.[1][2] The Mechanism: The chloride counter-ion creates a stable crystal lattice.[1][3] Simply adding water relies on passive diffusion.[1][2][3] Troubleshooting Protocol:

• The "Paste" Method : Do not add the full volume of water at once.[3] Add 10% of the target volume.

• Shear Stress : Use a glass rod or vortex to create a thick paste.[1] This breaks surface tension and "wets" the hydrophobic regions of the crystal.[3]

• Dilution : Slowly add the remaining water while vortexing.

• Heat : Warm the solution to 40°C. The solubility of HCl salts is highly temperature-dependent; a brief heat shock often breaks the lattice without degrading the compound.[1][3]

Q2: Can I dissolve this directly in PBS (Phosphate Buffered Saline) to save a step? Answer: NO. This is the most common cause of failure.[1][3] The Mechanism (Common Ion Effect): PBS contains ~137 mM NaCl.[3] The high concentration of Chloride ions (

) shifts the solubility equilibrium backward, forcing the HCl salt to precipitate or preventing it from dissolving (Le Chatelier’s principle).[2] Correct Workflow:

• Dissolve the compound in pure water (Milli-Q) first to create a concentrated stock (e.g., 10-50 mM).[1][2][3]

• Dilute this aqueous stock into your buffer only at the final experimental step.

Phase 2: Stability & pH (The "Why did it precipitate?" Phase)

Q3: My solution was clear in water, but precipitated when I added it to my cell culture media (pH 7.4). Why? Diagnosis: You triggered the Zwitterion Trap .[3] The Mechanism:

• pKa1 (Phenol) : ~10.0[3]

• pKa2 (Piperidine) : ~11.0

• At pH < 7 : The piperidine is protonated (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) and the phenol is neutral ( ). The molecule is a cation (Soluble).

• At pH 7.4 - 8.0 : As pH rises, a fraction of the molecules deprotonate to the free base.[1][2][3] Crucially, the ortho-position allows the Phenol-OH to form an intramolecular hydrogen bond with the Piperidine-N.[1][2] This "hides" the polar groups from the solvent, creating a highly lipophilic, insoluble species that precipitates immediately.[2]

Visualizing the Solubility Cliff

Caption: The "Ortho-Effect" creates a narrow solubility window.[1][2][3] At physiological pH, the equilibrium shifts toward the lipophilic free base, leading to precipitation.[2]

Q4: How do I prevent precipitation in biological assays (pH 7.4)? Solution: Use a "Solvent Shield" (DMSO carrier). Protocol:

• Prepare a 100 mM stock in pure DMSO (Dimethyl sulfoxide).[3]

• Perform intermediate dilutions in DMSO, not water.[2][3]

• Spike this DMSO concentrate into the media.[3] Rapid dispersion prevents the crystals from nucleating before they dilute below the solubility limit.[3]

  • Target: Keep final DMSO concentration < 0.5% (v/v) to avoid cytotoxicity.

Phase 3: Advanced Troubleshooting & Data[1][2][3]

Q5: I need a high-concentration aqueous stock (50 mM) for animal studies. Is this possible? Answer: It depends on the pH. The "Acid Spike" Technique: If pure water yields a cloudy suspension at high concentrations, the pH of the water might be too high (some deionized water is pH 6-7).[1][2]

• Action : Add 1-2 equivalents of dilute HCl (0.1 M) to the water before adding the compound.[1][3]

• Goal : Ensure the final pH of the stock solution remains < 5.0. This keeps the piperidine fully protonated.

Solubility Limit Reference Table (Estimates based on physicochemical properties of ortho-substituted phenyl-piperidines)

Solvent System	Estimated Max Solubility	Stability	Recommendation
Pure Water (pH < 5)	> 50 mg/mL	High	Best for Stock
PBS (pH 7.4)	< 1 mg/mL	Low (Precipitates)	Avoid
DMSO	> 100 mg/mL	High	Best for Assays
Ethanol	~ 20-30 mg/mL	Moderate	Alternative Stock

Summary Checklist for Success

• Start Acidic : Always dissolve in pure water or weak acid, never directly in buffer.[3]

• Avoid Saline : Do not use PBS for the initial dissolution (Common Ion Effect).[3]

• Watch the Ortho-Effect : Expect lower solubility at pH 7.4 compared to para-isomers due to intramolecular folding.[1][2][3]

• Use DMSO : For cell assays, a DMSO stock is safer than an aqueous stock to prevent micro-precipitation in the well.[3]

References

• National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 91928339, 2-(Piperidin-4-yl)phenol hydrochloride. Retrieved from [Link][2]

• Miyazaki, S., et al. (1981) .[2][3][6] Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of Pharmaceutical Sciences. (Discusses the Common Ion Effect reducing solubility of HCl salts in saline). Retrieved from [Link]

Sources

• 1. CAS 5382-17-2: 4-Hydroxypiperidine hydrochloride [cymitquimica.com]
• 2. Piperidine hydrochloride | 6091-44-7 [chemicalbook.com]
• 3. 2-(Piperidin-4-yl)phenol | C11H15NO | CID 10702452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1616370-88-7|2-(Piperidin-4-yl)phenol hydrochloride|BLD Pharm [bldpharm.com]
• 5. 2-(Piperidin-4-yl)phenol hydrochloride | C11H16ClNO | CID 91928339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Recrystallization of 2-(Piperidin-4-yl)phenol Hydrochloride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 2-(Piperidin-4-yl)phenol hydrochloride. This document is designed for researchers, medicinal chemists, and process development professionals who require high-purity material. Crystallization is a critical final step that significantly impacts purity, yield, and downstream handling properties.[1] This guide provides foundational knowledge, step-by-step protocols, and robust troubleshooting advice to address common challenges encountered during the recrystallization of this specific molecule.

Section 1: Foundational Knowledge - Understanding the Molecule

Effective purification begins with understanding the molecule's inherent physicochemical properties. 2-(Piperidin-4-yl)phenol hydrochloride possesses three key structural features that dictate its behavior in solution:

• Aromatic Phenol Group: The hydroxyl (-OH) group on the benzene ring is weakly acidic and capable of hydrogen bonding.

• Aliphatic Piperidine Ring: A non-polar, saturated heterocycle.

• Amine Hydrochloride Salt: The piperidine nitrogen is protonated, forming a salt with hydrochloric acid. This feature dramatically increases the polarity and aqueous solubility compared to the free base.

The presence of both a polar salt and a moderately non-polar organic scaffold makes solvent selection a nuanced process. The goal is to find a solvent or solvent system where the compound is highly soluble at elevated temperatures but sparingly soluble at room or sub-ambient temperatures.[2]

Table 1: Physicochemical Properties of 2-(Piperidin-4-yl)phenol Hydrochloride

Property	Value	Source
Molecular Formula	C₁₁H₁₆ClNO	[3]
Molecular Weight	213.70 g/mol	[3]
Appearance	Solid (Predicted)	[4]
Key Moieties	Phenol, Piperidine, Hydrochloride Salt	[3]

Section 2: Troubleshooting Guide & Experimental Protocols

This section addresses the most common issues encountered during the recrystallization of 2-(Piperidin-4-yl)phenol hydrochloride in a direct question-and-answer format.

Question 1: "Help! My compound 'oiled out' instead of forming crystals. What do I do?"

Cause & Analysis: "Oiling out" occurs when the solute's solubility decreases so rapidly upon cooling that it separates from the solution as a liquid phase (an oil or melt) before it has a chance to form an ordered crystal lattice. This is common when the solution is too concentrated or when the boiling point of the solvent is higher than the melting point of the solute. It can also indicate a poor choice of solvent.

Troubleshooting Protocol:

• Re-dissolve the Oil: Add a small amount (10-15% of the current volume) of the same hot solvent back to the flask and gently heat until the oil completely redissolves, creating a clear solution.

• Slow Down the Cooling: This is the most critical step. Do not place the flask directly on an ice bath. Allow it to cool slowly to room temperature on the benchtop, insulated with a cork ring and covered. If possible, use a Dewar flask for even slower cooling.

• Induce Crystallization (If Necessary): If no crystals form after reaching room temperature, try scratching the inside of the flask with a glass rod just below the solvent line. Alternatively, add a single seed crystal from a previous successful batch.

• Consider Solvent System Modification: If oiling out persists, the solvent is likely not ideal. Add a miscible "poor" solvent (an antisolvent) dropwise to the hot, clear solution until faint turbidity appears. Add a drop or two of the "good" solvent to redissolve the turbidity, and then proceed with slow cooling.[2][5]

Question 2: "My final crystal yield is very low. How can I maximize recovery?"

Cause & Analysis: Low recovery is typically caused by one of four factors: using too much solvent, cooling for an insufficient amount of time or to a temperature that is not low enough, premature crystallization during hot filtration, or selecting a solvent in which the compound has significant solubility even at low temperatures.

Troubleshooting Protocol:

• Minimize Solvent Volume: During the initial dissolution step, add the hot solvent in small portions, allowing time for the solute to dissolve after each addition. The goal is to use the absolute minimum volume required to achieve a saturated solution at the solvent's boiling point.[5]

• Optimize Cooling: Once the flask has cooled to room temperature, place it in an ice-water bath for at least 30-60 minutes to maximize precipitation. For some solvent systems, cooling to even lower temperatures (-10 to -20 °C) in a freezer may further improve yield, provided the solvent does not freeze.

• Prevent Premature Crystallization: If performing a hot filtration to remove insoluble impurities, ensure the filtration apparatus (funnel, filter paper, receiving flask) is pre-heated. This can be done by placing them in an oven or by passing hot solvent vapor through the setup immediately before filtering your solution.[5]

• Recover a Second Crop: After filtering the first crop of crystals, take the mother liquor (the remaining filtrate) and reduce its volume by 25-50% through evaporation. Cool this concentrated solution again to obtain a second, often less pure, crop of crystals.

Question 3: "I've recrystallized my product, but the purity (checked by NMR/LC-MS) hasn't improved. What went wrong?"

Cause & Analysis: This frustrating result usually points to two main issues: the chosen solvent is not discriminating enough between your compound and the impurity, or the impurity co-precipitated with your product. This happens if the impurity has very similar solubility characteristics or if the cooling was too rapid, trapping impurities within the crystal lattice.

Troubleshooting Protocol:

• Re-evaluate Your Solvent Choice: The ideal solvent should dissolve the impurity readily even at low temperatures (so it stays in the mother liquor) OR be a very poor solvent for the impurity (so it can be removed via hot filtration). Test the solubility of your crude material in a variety of solvents to find one with better selectivity.

• Perform a Second Recrystallization: Sometimes a single recrystallization is insufficient. Dissolve your once-recrystallized material in a fresh batch of clean solvent and repeat the process. Often, a different solvent system for the second attempt yields better results.

• Ensure Slow Crystal Growth: As with preventing oiling out, slow cooling is paramount for purity. Rapid crystal formation can trap solvent and impurities within the lattice. Slower growth allows for the selective deposition of only the desired molecule into the growing crystal.[6]

Section 3: Frequently Asked Questions (FAQs)

Q: How do I select the best solvent for 2-(piperidin-4-yl)phenol hydrochloride from scratch? A: Start with small-scale tests (10-20 mg of crude product in a test tube).[5] A good solvent should dissolve the compound when hot but show low solubility when cold.[2] Given the molecule's polar salt nature, start with polar protic solvents like ethanol, methanol, or isopropanol. Water could also be effective, potentially in a mixed system with an alcohol. Avoid highly non-polar solvents like hexanes initially.

dot

Caption: A workflow for diagnosing and solving "oiling out".

References

• Recrystallization. (n.d.). University of Babylon. [Link]

• 2-(Piperidin-4-yl)phenol hydrochloride. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

• US Patent 3,654,351A. (1972). Purification of aromatic polycarboxylic acids by recrystallization.

• Valuable phenolic compounds recovery from olive mill wastewater streams by means of cooling crystallization techniques. (2014). ResearchGate. [Link]

• 2-(Piperidin-4-yl)phenol. (n.d.). PubChem. Retrieved February 24, 2026, from [Link]

• Piperidine from the hydrolysis of piperine. (2018). Sciencemadness.org. [Link]

• Have you experienced that your piperidine crystallizes when not in use? (2021). ResearchGate. [Link]

• Methods for Crystal Production of natural compounds; a review of recent advancements. (2023). International Scientific Organization. [Link]

• CS Patent 248547B1. (1987). Process for preparing 2-piperidinoethyl chloride hydrochloride.

• 1 PURIFICATION OF PHENOL Background of the Invention Field of the Invention 5 The present invention concerns a process for purif. (n.d.). [Link]

• 4-(2-Phenylpropan-2-yl)-2,6-bis(piperidin-1-ylmethyl)phenol. (n.d.). US EPA. Retrieved February 24, 2026, from [Link]

• WO Patent 2006/055321 A2. (2006).

• Synthesis and Biological Evaluation of Novel 2-(Piperidin-4-yl)-1,2,3,4-tetrahydroisoquinoline and 2-(Piperidin-4-yl)decahydroisoquinoline Antimycotics. (2019). PMC. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives. (2021). Chemical Review and Letters. [Link]

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• 4. 4-Piperidin-4-ylmethyl-phenol hydrochloride | Sigma-Aldrich [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 2-(Piperidin-4-yl)phenol Hydrochloride

Topic: Resolving degradation of 2-(Piperidin-4-yl)phenol hydrochloride in solution Content type: Technical Support Center / Troubleshooting Guide

Product: 2-(Piperidin-4-yl)phenol hydrochloride (CAS: 1616370-88-7 / Free base CAS: 910605-43-5) Classification: Ortho-substituted Phenolic Amine Urgency: High (Prone to rapid oxidative degradation in solution)

Executive Summary

You are likely accessing this guide because your clear solution of 2-(Piperidin-4-yl)phenol hydrochloride has turned pink, brown, or opaque , or your LC-MS data shows unexplained peaks at [M+16] or [M-2].

This molecule contains two reactive centers: an electron-rich phenolic ring and a secondary piperidine amine . In solution, particularly at neutral or basic pH, the phenolic moiety is highly susceptible to oxidation, forming ortho-quinones (chromophores responsible for color change). Simultaneously, the secondary amine is prone to N-oxidation or reaction with trace aldehydes in solvents.

This guide provides a self-validating protocol to diagnose, resolve, and prevent these degradation pathways.

Module 1: Diagnostic Triage

Identify the specific failure mode based on observable symptoms.

Symptom	Probable Cause	Mechanism	Verification Step
Solution turns Pink/Red	Phenolic Oxidation	Formation of ortho-quinone species via radical intermediates.	Acidify solution (pH < 3). If color lightens but persists, it is irreversible quinone formation.
Solution turns Brown/Black	Advanced Polymerization	Quinones reacting with amines (Michael addition) to form melanin-like polymers.	Check for precipitation.[1] Filter and analyze solid by NMR.
New Peak: [M+16]	N-Oxidation or Hydroxylation	Oxidation of the piperidine nitrogen or hydroxylation of the ring.	Treat sample with reducing agent (e.g., Triphenylphosphine). If peak disappears, it is an N-oxide.
New Peak: [M+12/14]	Adduct Formation	Reaction with formaldehyde/acetaldehyde (Schiff base) in PEG or Methanol.	Switch to aldehyde-free solvents (e.g., fresh water/acetonitrile) and re-run.
Precipitation	Free Base Crash-out	pH exceeded the pKa of the protonated amine (approx pH > 9-10).	Measure pH. If >7, add dilute HCl to re-dissolve.

Module 2: The Mechanics of Degradation

Understanding the "Why" to prevent the "How".

The instability of 2-(Piperidin-4-yl)phenol stems from the Push-Pull electronic effect. The piperidine nitrogen (even when protonated) and the hydroxyl group activate the benzene ring, making it electron-rich and a target for reactive oxygen species (ROS).

Degradation Pathways Diagram

Caption: Figure 1. Oxidative cascades leading to chromophoric impurities. The transition from Parent to Quinone is the primary cause of pink discoloration.

Module 3: Stabilization Protocol (The "How")

Follow this hierarchy of controls to stabilize your solution.

Solvent Selection & Preparation

Do NOT use:

• Acetone/Ketones: Reacts with the secondary amine to form enamines/imines.

• Lower-grade PEG/Polysorbates: Contain peroxides and formaldehyde that trigger N-oxidation and adducts.

• Unbuffered Water (pH > 7): Promotes phenolate formation, accelerating oxidation by 100x.

DO use:

• Degassed Water: Sparged with Nitrogen/Argon for 15 mins.

• Acidified Alcohols: Methanol/Ethanol with 0.1% Formic Acid or HCl.

• DMSO: Only if stored frozen (DMSO can act as an oxidant at room temp over time).

pH Control (The Critical Variable)

Maintain pH below 6.0 .

• Why: The phenol pKa is ~10. At neutral/basic pH, a fraction exists as phenolate (

  ), which is vastly more reactive toward oxidation than the neutral phenol.

• Action: Buffer your vehicle with Citrate (pH 3-5) or Acetate (pH 4-5) rather than Phosphate (pH 7.4) if the experiment allows.

Antioxidant System

If the solution must be stored >24 hours, add an antioxidant.

• Primary Choice: Sodium Metabisulfite (0.1% w/v). Mechanism: Scavenges dissolved oxygen.

• Secondary Choice: Ascorbic Acid (0.1 - 0.5% w/v). Mechanism: Reduces quinones back to phenols.

• Chelator: EDTA (0.05%). Mechanism: Sequesters iron/copper traces that catalyze radical formation.

Troubleshooting Workflow

Caption: Figure 2. Decision tree for diagnosing and resolving solution instability.

Module 4: Frequently Asked Questions (FAQs)

Q1: My LC-MS shows a peak at M+12. What is it? A: This is likely a formaldehyde adduct (

minus is not the mass, usually indicates a methylene bridge or specific adduct, but is formaldehyde adduct . Wait, is often Carbon vs Nitrogen error or specific methylation. Correction: A Schiff base with formaldehyde adds 12 Da ( ) if reduced, or is rarely a simple adduct. Correction: Formaldehyde ( ) reaction with amine Imine ( ). Mass change: Da (Replace 2H with C... No. . Mass change: ). Diagnosis: You are using HPLC-grade Methanol or PEG that has trace formaldehyde. Fix: Use fresh, high-purity solvents or add a scavenger.

Q2: Can I use this compound in a PBS buffer (pH 7.4) for animal studies? A: Yes, but you must prepare it immediately before dosing (extemporaneous preparation).

• Risk: At pH 7.4, the phenol is partially ionized and will oxidize within hours, turning the solution pink.

• Mitigation: If the study allows, lower the pH to 6.0. If not, keep the solution on ice and protected from light until the moment of injection.

Q3: Why does the solid turn pink in the bottle? A: The HCl salt is hygroscopic. It absorbs moisture from the air, creating a micro-aqueous environment on the crystal surface where oxidation occurs. Fix: Store at -20°C with desiccant. If the solid is pink, the purity is likely compromised. Perform a quantitative NMR (qNMR) to determine the remaining active percentage before use.

Q4: Is the pink degradation product toxic? A: Ortho-quinones are potent electrophiles and can react with cellular nucleophiles (cysteines in proteins). While the acute toxicity of the trace degradant might be low, it introduces significant variability in biological assays. You must treat the pink solution as "compromised."

References

• Oxidation of Ortho-Substituted Phenols

  • Title: Mechanistic Insights into the Oxid
  • Source: Journal of the American Chemical Society (2014).

  • URL:[Link]

• Amine-Aldehyde Interactions in Excipients

  • Title: Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation P
  • Source: Scientific Research Publishing (2016).

  • URL:[Link]

• Stability of Phenolic Amines

  • Title: Phenol And Para-Substituted Phenols Electrochemical Oxidation Pathways.[2]

  • Source: International Journal of Electrochemical Science.

  • URL:[Link]

• Handling of Hydrochloride Salts

  • Title: Organic Nitrogen Compounds V: Amine Salts.[1][3]

  • Source: Spectroscopy Online (2023).

  • URL:[Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. scispace.com [scispace.com]
• 3. Sciencemadness Discussion Board - Forming oxalte salts of amines - Powered by XMB 1.9.11 [sciencemadness.org]